7-methyl-3H-imidazo[4,5-d]pyridazin-4-amine

• IUPAC Name: 7-methyl-3H-imidazo[4,5-d]pyridazin-4-amine
• InChI: InChI=1S/C6H7N5/c1-3-4-5(9-2-8-4)6(7)11-10-3/h2H,1H3,(H2,7,11)(H,8,9)
• InChI Key: ARZPFOVROXWUDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(N=N1)N)NC=N2
• Molecular Formula: C6H7N5
• Molecular Weight: 149.15 g/mol

Description

“7-methyl-3H-imidazo[4,5-d]pyridazin-4-amine” is a compound that belongs to the imidazopyridine class. Imidazopyridines are known to play a crucial role in numerous disease conditions due to their structural resemblance with purines. They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Synthesis Analysis

The synthesis of imidazopyridines often involves the use of derivatives of 2,3-diaminopyridine, which are usually produced in two stages from commercially available 2-chloro-3-nitropyridine or 2-fluoro-3-nitropyridine. The first stage involves nucleophilic substitution of the halogen in the pyridine ring activated by the nitro group. Reduction of the nitro group leads to the required derivative of 2,3-diaminopyridine.

Synthesis routes and methods

Procedure details

A mixture of 2.00 g 5-acetyl-3H-imidazole-4-carbonitrile and 4.00 ml hydrazine hydrate in 50 ml of ethanol is heated to 100° C., until the reaction is complete according to HPLC-MS. After cooling to ambient temperature the reaction mixture is evaporated down, stirred with 20 ml of cold ethanol and suction filtered. The filter cake is washed with diethyl ether and dried.